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Compound of Interest

Compound Name: 2-Amino-3,5-diiodobenzoic acid

Cat. No.: B181744

An In-Depth Technical Guide to 3,5-
Diiodoanthranilic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Diiodoanthranilic acid, also known as 2-amino-3,5-diiodobenzoic acid, is a halogenated
derivative of anthranilic acid. Its structural features, including the presence of two iodine atoms
on the aromatic ring, an amino group, and a carboxylic acid group, make it a compound of
interest for various chemical and pharmaceutical applications. This technical guide provides a
comprehensive overview of the known physical and chemical properties of 3,5-diiodoanthranilic
acid, detailed experimental protocols for its synthesis and analysis, and an exploration of its
potential biological significance.

Physical and Chemical Properties

The physical and chemical properties of 3,5-diiodoanthranilic acid are crucial for its handling,
characterization, and application in research and development. The available data, including
experimentally determined and predicted values, are summarized below.

Table 1: Physical Properties of 3,5-Diiodoanthranilic
Acid
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Property Value Reference
CAS Number 609-86-9 [1]
Molecular Formula C7HsI2NO2 [1]
Molecular Weight 388.93 g/mol [1]
White to gray to brown
Appearance [1]
powder/crystal
Melting Point 241-243 °C [1]

Boiling Point (Predicted)

441.9+45.0 °C

[1]

Density (Estimated)

2.3815 g/cm3

[1]

pKa (Predicted) 4.24 +0.10 [1]
Information not readily
available. Expected to have
Solubility low solubility in water and

higher solubility in organic

solvents like DMSO and DMF.

Chemical Identifiers

e |UPAC Name: 2-Amino-3,5-diiodobenzoic acid

Synonyms: 3,5-Diiodoanthranilic acid

InChlKey: RFIBDMCPIREZKC-UHFFFAOYSA-N

SMILES: C1=C(C(=C(C=C1I))N)C(=0)O

Experimental Protocols

Detailed experimental procedures are essential for the synthesis, purification, and analysis of

3,5-diiodoanthranilic acid in a laboratory setting.

InChl: InNChl=1S/C7H5I2N0O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,10H2,(H,11,12)
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Synthesis of 3,5-Diiodoanthranilic Acid

A common method for the synthesis of halogenated anthranilic acids involves the direct
halogenation of anthranilic acid. While a specific detailed protocol for the 3,5-diiodo derivative
is not readily available, a procedure for the synthesis of the related 5-iodoanthranilic acid can
be adapted.[2] The synthesis of 2-amino-3,5-diiodobenzoic acid has been reported, and its
characterization by single-crystal X-ray diffraction, FT-IR, and UV-Vis spectroscopy has been
performed.[3]

Conceptual Synthesis Workflow:
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Anthranilic Acid lodinating Reagent (e.g., 12, ICI) Solvent (e.g., Acetic Acid, Water)

Todination Reaction

Crude 3,5-Diiodoanthranilic Acid

Pure 3,5-Diiodoanthranilic Acid
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3,5-Diiodoanthranilic
Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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